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Compound of Interest

Compound Name: 5-Fluoro-MN-24

CAS No.: 1445580-60-8

Cat. No.: B592916

Get Quote

Compound Identity & Structural Logic
5-Fluoro-MN-24 is a synthetic cannabinoid of the indole-3-carboxamide family.[2] It is the 5-

fluoropentyl analogue of MN-24 (NNE1).[1] Unlike the JWH series (which possess a ketone

linker), 5-Fluoro-MN-24 utilizes an amide linker bridging the indole core and the naphthalene

moiety.[1] This structural distinction dictates its unique mass spectral fragmentation and IR

absorption profiles.[1]

Systematic Name: 1-(5-fluoropentyl)-N-(1-naphthalenyl)-1H-indole-3-carboxamide[2][3]

Common Synonyms: 5F-NNE1, 5-Fluoro-NNEI[2][3]

Molecular Formula: C

H

FN

O[1]
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Molecular Weight: 374.46 g/mol [2]

CAS Number: 1445580-60-8[3]

Structural Visualization
The following diagram illustrates the core moieties (Indole, Amide Linker, Naphthalene) and the

specific fluorinated tail that characterizes this analogue.[1]

Figure 1: Structural connectivity of 5-Fluoro-MN-24 (5F-NNE1)
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Mass Spectrometry (GC-MS) Data
Mass spectrometry is the primary tool for forensic identification.[1][2] The amide linker in 5-
Fluoro-MN-24 leads to a fragmentation pattern distinct from ketone-linked cannabinoids (e.g.,

JWH-018).

Fragmentation Pathway Analysis
In Electron Ionization (EI) at 70 eV, the molecule undergoes predictable bond scissions.[1]

Molecular Ion (M+): Observed at m/z 374.[1]

Amide Cleavage (Type A): Cleavage of the C-N amide bond is the dominant pathway, often

yielding the naphthalen-1-amine fragment or the indole acylium ion.[1]

Halogen Loss: Loss of the terminal fluorine atom (M-19) or HF (M-20) is common in

fluorinated tails.[1][2]

Base Peak: Typically associated with the naphthalene moiety (m/z 143) or the indole core

depending on ionization energy distribution.[1]

Key Diagnostic Ions
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Ion (m/z) Fragment Identity Structural Significance

374 Molecular Ion [M]

Confirms intact molecular

weight (C

H

FN

O).[1][2]

355 [M - F]
Loss of terminal Fluorine;

characteristic of 5-fluoroalkyl

chains.[1][2]

232 Indole Acylium Ion
1-(5-fluoropentyl)-1H-indole-3-

carbonyl cation.[2][4]

143 Naphthylamine Cation

Base Peak (Typical).[1][2]

Result of amide

hydrolysis/cleavage.

115 Indene Cation
Secondary fragmentation of

the indole/naphthalene core.[1]

Experimental Protocol: GC-MS Analysis
Instrument: Agilent 5977B MSD or equivalent.

Column: DB-5MS or Rxi-5Sil MS (30 m × 0.25 mm, 0.25 µm film).[1][2]

Carrier Gas: Helium @ 1.0 mL/min (constant flow).

Inlet Temperature: 280°C.[1]

Temperature Program:

Hold at 80°C for 1.0 min.

Ramp 30°C/min to 280°C.
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Hold at 280°C for 15.0 min.

MS Source/Quad: 230°C / 150°C.[1]

Figure 2: EI-MS Fragmentation Pathway for 5-Fluoro-MN-24
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[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the definitive structural proof, specifically distinguishing the isomerism of the

fluoropentyl chain and the substitution pattern on the indole/naphthalene rings.[1]

1H NMR Data (Proton)
Solvent: CDCl

or DMSO-d

[2]

Frequency: 400 MHz or higher recommended.[1]
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Chemical Shift
(

ppm)

Multiplicity Integration Assignment Notes

8.00 - 8.30 Multiplet Ar-H
Naphthalene/Ind

ole

Low-field

aromatics (H2 of

indole, H1' of

naphthalene).[2]

7.80 - 7.95 Broad Singlet 1H NH (Amide)

Characteristic

amide proton;

disappears with

D

O shake.[1][2]

7.30 - 7.60 Multiplet Ar-H Aromatics

Overlapping

aromatic protons.

[1][2]

4.45
dt (

Hz)
2H

-CH

F

Diagnostic

Signal. Terminal

methylene

coupled to

Fluorine.

4.15 - 4.25 Triplet 2H
N-CH

-

Methylene

attached to

Indole Nitrogen.

[1][2]

1.65 - 1.85 Multiplet 4H Alkyl Chain
C2 and C4 of

pentyl chain.[1]

1.45 - 1.55 Multiplet 2H Alkyl Chain

C3 (middle) of

pentyl chain.[1]

[2]

19F NMR Data (Fluorine)
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This is the most rapid method for confirming the "5-fluoro" modification.[1]

Shift:-218 to -220 ppm (referenced to CFCl

).[2]

Pattern: Triplet of triplets (tt) or broad multiplet, due to coupling with the adjacent methylene

protons.[1]

Experimental Protocol: NMR Sample Prep
Mass: Dissolve 5–10 mg of pure sample.

Solvent: Use 0.6 mL of deuterated chloroform (CDCl

) containing 0.03% TMS as internal standard.

Tube: Transfer to a high-quality 5mm NMR tube.

Acquisition:

1H: 16 scans, 1s relaxation delay.

19F: 32 scans, coupled mode to observe proton splitting (optional).

Infrared (IR) Spectroscopy
IR spectroscopy is useful for rapid screening of the functional groups, particularly the amide

carbonyl and the fluorinated tail.[1]

Key Absorption Bands (ATR-FTIR)
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Wavenumber (cm

)
Functional Group Vibration Mode

3200 - 3400 N-H
Stretch (Amide).[2] Often sharp

in crystalline solids.

3050 - 3100 C-H (Ar) Aromatic C-H stretch.[1][2]

2850 - 2950 C-H (Alk)
Aliphatic C-H stretch (Pentyl

chain).[1][2]

1620 - 1660 C=O

Amide I Band. Lower

frequency than ketones due to

resonance.[1][2]

1500 - 1600 C=C
Aromatic ring breathing

modes.[1][2]

1100 - 1200 C-F
C-F stretch (often obscured but

diagnostic in fingerprint).[1][2]

Experimental Protocol: ATR-FTIR
Blank: Perform background scan with clean ATR crystal (Diamond or ZnSe).[1]

Sample: Place ~2 mg of solid sample on the crystal.

Pressure: Apply standard pressure using the anvil to ensure good contact.

Scan: Collect 16-32 scans at 4 cm

resolution.

Correction: Apply ATR correction if comparing to transmission libraries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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